N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide

• Molecular Formula: C21H15BrClN3O2S
• Molecular Weight: 488.8 g/mol
• IUPAC Name: N-[4-[(4-bromobenzoyl)carbamothioylamino]phenyl]-3-chlorobenzamide
• InChI: InChI=1S/C21H15BrClN3O2S/c22-15-6-4-13(5-7-15)19(27)26-21(29)25-18-10-8-17(9-11-18)24-20(28)14-2-1-3-16(23)12-14/h1-12H,(H,24,28)(H2,25,26,27,29)
• InChI Key: DDGCAVBTFCYYOK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)C(=O)NC2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(C=C3)Br

Description

N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer therapy.

Mechanism of Action

The mechanism of action of N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide involves the inhibition of the proteasome, a cellular complex responsible for degrading unwanted proteins. By inhibiting the proteasome, N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide disrupts the normal functioning of cancer cells and induces apoptosis.
Biochemical and Physiological Effects:
N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide has been shown to have a low toxicity profile in normal cells and tissues, indicating its potential as a safe and effective cancer therapy agent. Additionally, N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide has been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide has several advantages for lab experiments, including its high selectivity for cancer cells, low toxicity profile, and ability to induce apoptosis. However, N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide is also limited by its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide should focus on optimizing its synthesis and improving its solubility in water to enhance its efficacy as a cancer therapy agent. Additionally, further studies are needed to investigate the potential of N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, more research is needed to fully understand the mechanism of action of N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide and its potential applications in other diseases beyond cancer.

Synthesis Methods

N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide can be synthesized through a multi-step process involving the reaction of 4-bromobenzoyl chloride with thiosemicarbazide to form 4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl)-thiosemicarbazide. This intermediate is then reacted with 3-chlorobenzoyl chloride to form N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide.

Scientific Research Applications

N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide has been extensively studied for its potential as a cancer therapy agent. It has been shown to selectively target cancer cells and induce apoptosis, or programmed cell death, in a variety of cancer cell lines. N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide has also been shown to inhibit the growth of tumors in mouse models of breast cancer and melanoma.